Cas no 637347-84-3 (6-amino-2-fluoro-3-methylbenzoic acid)

• Product Name: 6-amino-2-fluoro-3-methylbenzoic acid
• CAS No: 637347-84-3
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD20645599
• CID: 3391286
• PubChem ID: 68680138
• Update Time: 2025-08-05

6-amino-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 6-AMINO-2-FLUORO-3-METHYL-
• 6-Amino-2-fluoro-3-methylbenzoic acid
• 868-778-1
• DTXSID701287224
• AT14753
• SCHEMBL3534898
• EN300-226195
• 637347-84-3
• MAB34784
• 6-amino-2-fluoro-3-methylbenzoic acid

• MDL： MFCD20645599
• Inchi： 1S/C8H8FNO2/c1-4-2-3-5(10)6(7(4)9)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： UTVJOQFPELIFDL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(N)C=CC(C)=C1F

Computed Properties

• Exact Mass: 169.05390666Da
• Monoisotopic Mass: 169.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 6-amino-2-fluoro-3-methylbenzoic acid

6-Amino-2-Fluoro-3-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 637347-84-3, commonly referred to as 6-amino-2-fluoro-3-methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the characteristics, synthesis, and recent advancements related to 6-amino-2-fluoro-3-methylbenzoic acid.

6-Amino-2-fluoro-3-methylbenzoic acid is an aromatic compound with a benzoic acid backbone. The presence of an amino group at position 6, a fluorine atom at position 2, and a methyl group at position 3 introduces unique electronic and steric effects. These features make it a versatile building block for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory drugs.

The synthesis of 6-amino-2-fluoro-3-methylbenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Researchers have explored various methodologies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve the desired substitution pattern. A study published in *Journal of Medicinal Chemistry* demonstrated that the use of microwave-assisted synthesis significantly enhances the reaction efficiency, leading to higher yields and improved purity.

The pharmacological properties of 6-amino-2-fluoro-3-methylbenzoic acid have been extensively studied. In vitro assays have shown that this compound exhibits potent antibacterial activity against Gram-positive and Gram-negative bacteria. Furthermore, it has demonstrated moderate anti-inflammatory effects, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease. Recent research has also explored its potential as a chemotherapeutic agent, with studies indicating selective cytotoxicity against cancer cell lines.

One of the most exciting developments involving 6-amino-2-fluoro-3-methylbenzoic acid is its application in drug delivery systems. Scientists have successfully incorporated this compound into lipid nanoparticles (LNPs), enhancing the bioavailability of therapeutic agents. A study published in *Nature Communications* highlighted its ability to stabilize drug payloads and improve targeting efficiency, paving the way for innovative treatment strategies.

In terms of industrial applications, 6-amino-2-fluoro-3-methylbenzoic acid is widely used as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo various functional group transformations makes it highly versatile in different chemical processes. Recent advancements in catalytic hydrogenation have further expanded its utility, enabling the production of high-value intermediates with improved scalability.

The environmental impact of synthesizing 6-amino-2-fluoro-3-methylbenzoic acid has also been a topic of interest. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. For instance, the use of recyclable catalysts and solvent-free conditions has been shown to significantly lower the ecological footprint associated with its production.

In conclusion, 6-amino-2-fluoro-3-methylbenzoic acid (CAS No 637347-84-3) is a multifaceted compound with immense potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to make significant contributions to science and medicine.